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Compound of Interest

Compound Name: Glaucoside C

Cat. No.: B15593327 Get Quote

Essential Safety and Handling of Glaucoside C
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Glaucoside C in a laboratory setting. Adherence to these procedures is critical for ensuring

personnel safety and maintaining experimental integrity. Glaucoside C is a pregnane

glycoside, a class of compounds that can exhibit significant biological activity and may present

toxicological risks similar to those of cardiac glycosides. Therefore, it must be handled with a

high degree of caution.

Hazard Identification and Quantitative Data
While a specific Safety Data Sheet (SDS) for Glaucoside C is not readily available, data from

structurally related and well-characterized cardiac glycosides, such as Digoxin and Lanatoside

C, can provide a basis for risk assessment. These compounds are known to be highly toxic.
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Hazard
Classification

Digoxin[1][2][3][4]
Lanatoside C[5][6]
[7]

Glaucoside C
(Predicted)

Acute Oral Toxicity

Fatal if swallowed

(LD50 Oral - Mouse:

17.78 mg/kg)[1]

Toxic if swallowed
Potentially fatal if

swallowed

Acute Dermal Toxicity -
Toxic in contact with

skin

Potentially toxic in

contact with skin

Acute Inhalation

Toxicity
Fatal if inhaled[2] Toxic if inhaled[5][6]

Potentially fatal if

inhaled

Eye Irritation
Causes serious eye

irritation[2]

Causes serious eye

damage

Causes serious eye

irritation/damage

Skin Irritation

Very hazardous in

case of skin contact

(irritant)[1]

-
May cause skin

irritation

Specific Target Organ

Toxicity (Repeated

Exposure)

Causes damage to

organs through

prolonged or repeated

exposure[2]

May cause damage to

organs through

prolonged or repeated

exposure[5]

May cause damage to

organs through

prolonged or repeated

exposure

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

All work with solid (powder) or volatile solutions of Glaucoside C must be conducted in a

certified chemical fume hood, glove box, or other suitable containment equipment.

Ensure adequate ventilation in all areas where the compound is handled or stored.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles and a face shield must be worn.
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Hand Protection: Wear two pairs of compatible, chemical-resistant gloves (e.g., nitrile

gloves). The outer glove should be removed and disposed of immediately after handling.

Body Protection: A fully fastened laboratory coat, supplemented with a disposable gown, is

required.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is mandatory.

3. Personal Hygiene:

Do not eat, drink, smoke, or apply cosmetics in the laboratory.

Wash hands thoroughly with soap and water before leaving the laboratory and after

removing gloves.

4. Weighing and Reconstitution:

Weigh solid Glaucoside C within a containment device (e.g., ventilated balance enclosure or

glove box).

When reconstituting, add the solvent slowly to the vial containing the solid compound to

minimize aerosolization.

5. Storage:

Store Glaucoside C in a cool, dry, well-ventilated, and designated secure area.

The container must be tightly sealed and clearly labeled with the chemical name and hazard

warnings.

Disposal Plan
1. Waste Segregation and Collection:

All disposable materials that have come into contact with Glaucoside C, including pipette

tips, gloves, gowns, and absorbent paper, must be considered hazardous waste.
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Collect this waste in a dedicated, clearly labeled, and sealed hazardous waste container.

2. Decontamination:

All non-disposable equipment, such as glassware and spatulas, must be decontaminated. A

common procedure involves rinsing with a suitable solvent (e.g., ethanol or methanol) to

remove the compound, followed by a thorough wash with soap and water. The initial solvent

rinse should be collected as hazardous waste.

Decontaminate the work surface within the fume hood after each procedure.

3. Final Disposal:

Dispose of all Glaucoside C waste, including unused compound and contaminated

materials, in accordance with local, state, and federal regulations for toxic chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols. Do not dispose of Glaucoside C down the drain or in regular trash.

Experimental Workflow for Safe Handling of
Glaucoside C
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Start: Prepare for Handling Glaucoside C

Don Personal Protective Equipment (PPE)
- Double Gloves
- Lab Coat/Gown

- Goggles & Face Shield
- Respirator (if needed)

Verify Engineering Controls
- Chemical Fume Hood

- Ventilated Balance Enclosure

Weighing and Reconstitution
(Inside Containment)

Perform Experiment
(In Fume Hood)

Decontaminate Non-Disposable Equipment

Decontaminate Work Area

Collect All Waste
- Solid Waste

- Liquid Waste (incl. rinsates)
Store Unused Glaucoside C Securely

Doff PPE Correctly

Dispose of Hazardous Waste
(Contact EHS)

End of Procedure

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Glaucoside C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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